![molecular formula C16H18N4O4S B5578918 (4aS*,7aR*)-1-(3-isoxazolylcarbonyl)-4-(2-pyridinylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide](/img/structure/B5578918.png)
(4aS*,7aR*)-1-(3-isoxazolylcarbonyl)-4-(2-pyridinylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar pyrazine derivatives often involves multistep reactions and complex mechanisms. For example, Urban (1995) described an efficient synthesis of a related compound, trans-7-hydroxymethyl-2-(2-benz[d]isoxazol-3-yl)octahydro-2H-pyrido[1,2-a]-pyrazine, through equilibration and alkylation processes (Urban, 1995).
Molecular Structure Analysis
Studies on similar compounds have utilized NMR spectroscopy and X-ray diffraction analysis to elucidate their structures. For example, Chimichi et al. (1996) used these techniques to establish the structures of substituted pyrazolo[1,5-a]pyrimidines (Chimichi et al., 1996).
Chemical Reactions and Properties
The reactivity and chemical properties of pyrazine derivatives can be complex and varied. Abdelhamid and Al-Atoom (2006) synthesized triazolino[4,3‐a]pyrimidines and isoxazolo[4,3‐d]pyridazines from hydrazonoyl halides, demonstrating the diverse reactivity of these compounds (Abdelhamid & Al-Atoom, 2006).
Physical Properties Analysis
The physical properties of such compounds, like melting points, solubility, and crystalline structure, can be determined through experimental methods, as indicated in the research on related pyrazine derivatives.
Chemical Properties Analysis
Chemical properties, including reactivity, stability, and interaction with other chemicals, are key aspects. For example, Khazaei et al. (2015) demonstrated the use of a thiadiazine derivative as a catalyst for synthesizing pyrazolo[1,2-b]phthalazine derivatives, showing the potential chemical interactions and uses of such compounds (Khazaei et al., 2015).
properties
IUPAC Name |
[(4aR,7aS)-6,6-dioxo-1-(pyridin-2-ylmethyl)-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-(1,2-oxazol-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O4S/c21-16(13-4-8-24-18-13)20-7-6-19(9-12-3-1-2-5-17-12)14-10-25(22,23)11-15(14)20/h1-5,8,14-15H,6-7,9-11H2/t14-,15+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUMRQDYSSZUIAF-CABCVRRESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2CS(=O)(=O)CC2N1CC3=CC=CC=N3)C(=O)C4=NOC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN([C@H]2CS(=O)(=O)C[C@H]2N1CC3=CC=CC=N3)C(=O)C4=NOC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4aS*,7aR*)-1-(3-isoxazolylcarbonyl)-4-(2-pyridinylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.